Cas no 89622-82-2 (Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester)

89622-82-2 structure
Product name:Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester
Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester
- ditert-butyl 3-hydroxy-3-methylpentanedioate
- DTXSID20533269
- SCHEMBL10939959
- ditert.-butyl 3-methyl-3-hydroxy-glutarate
- 89622-82-2
- FRKFWGBYXMXJOZ-UHFFFAOYSA-N
- Di-tert-butyl 3-hydroxy-3-methylpentanedioate
-
- Inchi: InChI=1S/C14H26O5/c1-12(2,3)18-10(15)8-14(7,17)9-11(16)19-13(4,5)6/h17H,8-9H2,1-7H3
- InChI Key: FRKFWGBYXMXJOZ-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)CC(C)(CC(=O)OC(C)(C)C)O
Computed Properties
- Exact Mass: 274.17802393g/mol
- Monoisotopic Mass: 274.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.8Ų
Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester Related Literature
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Xia Tong,Yves L. Dory,Martin Lepage,Yue Zhao Chem. Commun., 2013,49, 90-92
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Yi-Fei Sun,Yi-Yang Wu,Ya-Qian Zhang,Jian-Hui Li,Yu Luo,Yi-Xiang Shi,Bin Hua,Jing-Li Luo Chem. Commun., 2016,52, 13687-13690
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
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Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
89622-82-2 (Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester) Related Products
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